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Compound of Interest

Compound Name: 2,3-Dichlorobenzonitrile

Cat. No.: B188945 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 2,3-Dichlorobenzonitrile is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational plans

for safe handling, and detailed disposal procedures.

Chemical Profile and Hazards

2,3-Dichlorobenzonitrile is a white powder that is harmful if swallowed, inhaled, or absorbed

through the skin.[1][2] It is known to cause irritation to the skin, eyes, and respiratory tract.[1][2]

Chronic exposure may lead to a "cyanide" rash and other symptoms due to the potential for

metabolism to cyanide.[1]

Hazard Classification Description GHS Pictograms

Acute Toxicity, Oral Category 3 Danger

Skin Irritation Category 2 Warning

Eye Irritation Category 2A Warning

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)
Warning
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A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

outlines the recommended equipment for handling 2,3-Dichlorobenzonitrile.

Body Part Protection Level Specific Recommendations

Respiratory High

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended,

especially if exposure limits are

exceeded or irritation is

experienced.[1] Work should

be conducted in a chemical

fume hood.[1]

Eyes & Face High

Wear appropriate protective

eyeglasses or chemical safety

goggles that comply with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin High

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2] Nitrile or

other chemically resistant

gloves are suitable.

Body High

Wear a lab coat or other

protective clothing to prevent

skin contact.[1]

Operational Plan for Safe Handling
A systematic workflow is essential for minimizing the risk of exposure and contamination.
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Workflow for Safe Handling of 2,3-Dichlorobenzonitrile

Preparation

Handling

Post-Handling & Cleanup

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Chemical Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid in a designated area to minimize dust

Keep container tightly closed when not in use

Avoid contact with eyes, skin, and clothing

Decontaminate work surfaces

Properly label and store waste

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Workflow for handling 2,3-Dichlorobenzonitrile.
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Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure a properly functioning chemical fume hood is available and in use.[1]

Put on all required PPE as detailed in the table above.

Handling:

Handle the solid material in a way that minimizes dust generation.[1]

Keep the container tightly sealed when not in use to prevent inhalation of any vapors or

dust.[1]

Avoid all direct contact with the chemical.[1]

Post-Handling & Cleanup:

After handling, decontaminate all work surfaces.

Segregate and store all waste in a clearly labeled, sealed container for hazardous waste.

Carefully remove PPE to avoid contaminating yourself. Dispose of single-use items in the

designated hazardous waste stream.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.[3]

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

Emergency Procedures
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[1]

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, a trained

individual may administer oxygen. Seek medical

attention immediately.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[1]

Spill

For minor spills, and while wearing appropriate

PPE, vacuum or sweep up the material and

place it into a suitable, labeled disposal

container.[1] Avoid generating dust.[1] Ensure

the area is well-ventilated.[1] For major spills,

evacuate the area and contact emergency

services.

Disposal Plan

All waste containing 2,3-Dichlorobenzonitrile must be treated as hazardous waste.

Collection:

Collect all waste, including contaminated PPE and cleaning materials, in a designated and

clearly labeled hazardous waste container.
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Ensure the container is compatible with the chemical and is kept tightly closed.

Labeling and Storage:

Label the waste container with "Hazardous Waste" and the full chemical name: "2,3-
Dichlorobenzonitrile".

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of toxic solid organic waste.

The UN number for shipping is UN2811.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2,3-Dichlorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188945#personal-protective-equipment-for-handling-
2-3-dichlorobenzonitrile]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b188945?utm_src=pdf-body
https://www.benchchem.com/product/b188945?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/03601.pdf
https://www.benchchem.com/product/b188945?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/03601.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1480906&productDescription=23-DICHLOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-254376.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b188945#personal-protective-equipment-for-handling-2-3-dichlorobenzonitrile
https://www.benchchem.com/product/b188945#personal-protective-equipment-for-handling-2-3-dichlorobenzonitrile
https://www.benchchem.com/product/b188945#personal-protective-equipment-for-handling-2-3-dichlorobenzonitrile
https://www.benchchem.com/product/b188945#personal-protective-equipment-for-handling-2-3-dichlorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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